Cas no 1556405-30-1 (1-{3-(dimethylamino)methylphenyl}-2-(methylamino)ethan-1-ol)

• Product Name: 1-{3-(dimethylamino)methylphenyl}-2-(methylamino)ethan-1-ol
• CAS No: 1556405-30-1
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 6135010
• PubChem ID: 84015500
• Update Time: 2025-07-02

1-{3-(dimethylamino)methylphenyl}-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{3-(dimethylamino)methylphenyl}-2-(methylamino)ethan-1-ol
• 1-{3-[(dimethylamino)methyl]phenyl}-2-(methylamino)ethan-1-ol
• 1556405-30-1
• EN300-1778923

• Inchi： 1S/C12H20N2O/c1-13-8-12(15)11-6-4-5-10(7-11)9-14(2)3/h4-7,12-13,15H,8-9H2,1-3H3
• InChI Key： LENOJHNFRLGQRS-UHFFFAOYSA-N
• SMILES： OC(CNC)C1C=CC=C(C=1)CN(C)C

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-{3-(dimethylamino)methylphenyl}-2-(methylamino)ethan-1-ol

Comprehensive Overview of 1-{3-(dimethylamino)methylphenyl}-2-(methylamino)ethan-1-ol (CAS No. 1556405-30-1)

1-{3-(dimethylamino)methylphenyl}-2-(methylamino)ethan-1-ol, identified by its CAS No. 1556405-30-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a phenyl ring substituted with a dimethylaminomethyl group and an ethanolamine moiety with a methylamino substituent. Such structural characteristics make it a promising candidate for applications in drug discovery, particularly in the development of central nervous system (CNS) agents and adrenergic receptor modulators.

In recent years, the scientific community has shown growing interest in 1-{3-(dimethylamino)methylphenyl}-2-(methylamino)ethan-1-ol due to its potential role in addressing neurodegenerative diseases and mood disorders. Researchers are exploring its interactions with dopamine and serotonin receptors, which are critical targets for treating conditions like depression and Parkinson's disease. The compound's dual-action mechanism—combining neurotransmitter modulation and receptor binding—positions it as a subject of cutting-edge studies in precision medicine.

The synthesis of CAS No. 1556405-30-1 involves multi-step organic reactions, including reductive amination and selective alkylation, to achieve high purity and yield. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to validate its structural integrity. These rigorous protocols ensure compliance with Good Manufacturing Practices (GMP), making the compound suitable for preclinical trials and further pharmacokinetic studies.

From an industrial perspective, 1-{3-(dimethylamino)methylphenyl}-2-(methylamino)ethan-1-ol aligns with the rising demand for novel bioactive molecules in the pharmaceutical sector. Its potential as a lead compound has spurred collaborations between academic institutions and biotech firms, aiming to accelerate its translation into therapeutic applications. Additionally, its low toxicity profile and high bioavailability enhance its appeal for drug formulation.

Environmental and regulatory considerations are also paramount. The compound's biodegradability and eco-friendly synthesis routes align with global initiatives like green chemistry, reducing the environmental footprint of pharmaceutical production. Regulatory bodies such as the FDA and EMA are closely monitoring its development, ensuring adherence to safety standards and ethical guidelines.

In conclusion, 1-{3-(dimethylamino)methylphenyl}-2-(methylamino)ethan-1-ol (CAS No. 1556405-30-1) represents a convergence of innovation and practicality in modern chemistry. Its multifaceted applications—from CNS therapeutics to sustainable drug design—underscore its importance in advancing human health and scientific progress. As research continues, this compound is poised to play a pivotal role in the next generation of targeted therapies.